Cas no 207570-27-2 (Urea, [1,4,5,6-tetrahydro-5-(methylamino)-4-oxo-2-pyrimidinyl]-)

• Product name: Urea, [1,4,5,6-tetrahydro-5-(methylamino)-4-oxo-2-pyrimidinyl]-
• CAS No: 207570-27-2
• MF: C₆H₁₁N₅O₂
• MW: 185.18384
• CID: 1396087
• PubChem ID: 10607569

Urea, [1,4,5,6-tetrahydro-5-(methylamino)-4-oxo-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, [1,4,5,6-tetrahydro-5-(methylamino)-4-oxo-2-pyrimidinyl]-
• [5-(methylamino)-6-oxo-4,5-dihydro-1H-pyrimidin-2-yl]urea
• DTXSID40442384
• Urea, N-[1,4,5,6-tetrahydro-5-(methylamino)-6-oxo-2-pyrimidinyl]-
• 207570-27-2

• Inchi： InChI=1S/C6H11N5O2/c1-8-3-2-9-6(10-4(3)12)11-5(7)13/h3,8H,2H2,1H3,(H4,7,9,10,11,12,13)
• InChI Key： YZYUOXBMEKWXLI-UHFFFAOYSA-N
• SMILES： CNC1CN=C(NC1=O)NC(=O)N

Computed Properties

• Exact Mass: 185.09143
• Monoisotopic Mass: 185.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.61